3,4-dimethoxy-N'-[(E)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]benzohydrazide

• Molecular Formula: C16H16N2O4
• Molecular Weight: 300.31 g/mol
• IUPAC Name: 3,4-dimethoxy-N//'-[(E)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]benzohydrazide
• InChI: InChI=1S/C16H16N2O4/c1-21-14-8-7-11(9-15(14)22-2)16(20)18-17-10-12-5-3-4-6-13(12)19/h3-10,17H,1-2H3,(H,18,20)/b12-10+
• InChI Key: VYBRMUPVCOFEKL-ZRDIBKRKSA-N
• Isomeric SMILES: COC1=C(C=C(C=C1)C(=O)NN/C=C/2\C=CC=CC2=O)OC
• SMILES: COC1=C(C=C(C=C1)C(=O)NNC=C2C=CC=CC2=O)OC

Description

3,4-dimethoxy-N'-[(E)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]benzohydrazide, also known as DHCMT, is a chemical compound that has been widely studied for its potential applications in various scientific fields.

Mechanism of Action

The exact mechanism of action of 3,4-dimethoxy-N'-[(E)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]benzohydrazide is not fully understood, but it is believed to work by inhibiting the production of prostaglandins, which are known to cause inflammation and pain. It may also work by blocking the activity of certain enzymes and receptors involved in the inflammatory response.
Biochemical and Physiological Effects
3,4-dimethoxy-N'-[(E)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]benzohydrazide has been shown to have various biochemical and physiological effects, including reducing inflammation, pain, and fever. It has also been shown to have antioxidant properties, which may help protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3,4-dimethoxy-N'-[(E)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]benzohydrazide in lab experiments is its relatively low toxicity compared to other compounds with similar properties. However, its solubility in water is limited, which may make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of 3,4-dimethoxy-N'-[(E)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]benzohydrazide. One area of research is the development of more efficient synthesis methods to improve the yield and purity of the compound. Another area of research is the investigation of its potential use as a therapeutic agent for various diseases. Additionally, further studies are needed to fully understand its mechanism of action and to identify any potential side effects or toxicity.

Synthesis Methods

The synthesis of 3,4-dimethoxy-N'-[(E)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]benzohydrazide involves the reaction of 3,4-dimethoxybenzohydrazide with cyclohex-2,4-dienone in the presence of a base such as potassium carbonate. The resulting compound is then purified using column chromatography to obtain the final product.

Scientific Research Applications

3,4-dimethoxy-N'-[(E)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]benzohydrazide has been extensively studied for its potential applications in various scientific fields such as medicinal chemistry, pharmacology, and neuroscience. It has been shown to have anti-inflammatory, analgesic, and antipyretic properties, making it a potential candidate for the treatment of various diseases such as arthritis, cancer, and fever.